Cas no 75179-29-2 (Boc-cys(trt)-osu)

• Product Name: Boc-cys(trt)-osu
• CAS No: 75179-29-2
• MF: C₃₁H₃₂N₂O₆S
• MW: 560.660587310791
• MDL: MFCD00235843
• CID: 562541
• PubChem ID: 14081827
• Update Time: 2025-11-01

Boc-cys(trt)-osu Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-[(1,1-dimethylethoxy)carbonyl]-S-(triphenylmethyl)-, 2,5-dioxo-1-pyrrolidinylester
• Boc-Cys(Trt)-OSu
• BOC-S-TRITYL-L-CYSTEINE N-HYDROXYSUCCINIMIDE ESTER
• 2-tert-butoxycarbonylamino-3-(tritylsulfanyl)propionic acid 2,5-dioxopyrrolidin-1-yl ester
• Boc-Cys(Trt) N-hydroxysuccinimide ester
• Boc-L-Cys(Trt)-OSu
• N-Boc-S-trityl-(R)-cysteine-N-hydroxysuccinimide ester
• N-tert-Butoxycarbonyl-S-cysteine N-hydroxysuccinimide ester
• MFCD00235843
• 75179-29-2
• DTXSID401118115
• SCHEMBL8357442
• JIXAKJALBJDZTP-VWLOTQADSA-N
• 2,5-dioxopyrrolidin-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoate
• DS-9766
• N-[(1,1-Dimethylethoxy)carbonyl]-S-(triphenylmethyl)-L-cysteine 2,5-dioxo-1-pyrrolidinyl ester
• N-alpha-t-Butyloxycarbonyl-S-trityl-L-cysteine succinimidyl ester (Boc-L-Cys(Trt)-OSu)
• 2,5-DIOXOPYRROLIDIN-1-YL (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-[(TRIPHENYLMETHYL)SULFANYL]PROPANOATE
• (R)-2,5-dioxopyrrolidin-1-yl 2-(tert-butoxycarbonylamino)-3-(tritylthio)propanoate
• CS-0154514
• (2,5-dioxopyrrolidin-1-yl) (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-tritylsulfanylpropanoate
• D97598
• AKOS015841312
• C31H32N2O6S
• Boc-cys(trt)-osu

• MDL： MFCD00235843
• Inchi： 1S/C31H32N2O6S/c1-30(2,3)38-29(37)32-25(28(36)39-33-26(34)19-20-27(33)35)21-40-31(22-13-7-4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-18-24/h4-18,25H,19-21H2,1-3H3,(H,32,37)/t25-/m0/s1
• InChI Key： JIXAKJALBJDZTP-VWLOTQADSA-N
• SMILES： S(C[C@@H](C(=O)ON1C(CCC1=O)=O)NC(=O)OC(C)(C)C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 560.19800
• Monoisotopic Mass: 560.19810792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 127.31000
• LogP: 5.54100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Boc-cys(trt)-osu

Recent Advances in the Application of Boc-cys(trt)-osu (75179-29-2) in Chemical Biology and Pharmaceutical Research

Boc-cys(trt)-osu (CAS: 75179-29-2) is a crucial reagent in peptide synthesis, widely used for the protection of cysteine residues during solid-phase peptide synthesis (SPPS). This compound, known for its stability and efficiency, has recently garnered attention in chemical biology and pharmaceutical research due to its role in the synthesis of complex peptides and peptidomimetics. Recent studies have explored its applications in drug discovery, targeted therapeutics, and bioconjugation strategies, highlighting its versatility in modern medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Boc-cys(trt)-osu in the synthesis of cyclic peptides with enhanced bioavailability. The researchers utilized this reagent to protect cysteine thiol groups during the synthesis of cyclic disulfide bonds, a common structural motif in therapeutic peptides. The study reported a significant improvement in yield and purity compared to traditional protection methods, underscoring the reagent's reliability in complex peptide synthesis.

In another breakthrough, a team from MIT (2024) employed Boc-cys(trt)-osu in the development of antibody-drug conjugates (ADCs). The reagent was used to selectively modify cysteine residues on monoclonal antibodies, enabling precise control over drug-loading ratios. This approach has shown promise in reducing off-target effects and improving the therapeutic index of ADCs, a critical advancement in cancer treatment. The study also highlighted the reagent's compatibility with modern bioconjugation techniques, such as click chemistry and site-specific labeling.

Recent advancements in peptide-based therapeutics have further emphasized the importance of Boc-cys(trt)-osu. A 2024 review in Nature Reviews Drug Discovery discussed its role in the synthesis of peptide inhibitors targeting protein-protein interactions (PPIs). The review noted that the reagent's ability to protect cysteine residues under mild conditions makes it indispensable for the synthesis of structurally complex peptides, which are increasingly being explored as alternatives to small-molecule drugs in challenging therapeutic areas.

Despite its widespread use, challenges remain in optimizing the efficiency of Boc-cys(trt)-osu in large-scale peptide production. A recent preprint (2024) from the University of Cambridge proposed a novel catalytic system to enhance the deprotection step, reducing reaction times and improving overall yields. This innovation could pave the way for more cost-effective and scalable peptide synthesis, addressing a key bottleneck in the pharmaceutical industry.

In conclusion, Boc-cys(trt)-osu (75179-29-2) continues to play a pivotal role in chemical biology and pharmaceutical research. Its applications in peptide synthesis, bioconjugation, and drug discovery underscore its versatility and importance in advancing therapeutic development. Future research is expected to focus on further optimizing its use and exploring new applications in emerging fields such as precision medicine and synthetic biology.